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Compound of Interest

Compound Name: Basic Blue 54

Cat. No.: B078339 Get Quote

Chemical Structure and Identification
Basic Blue 54 is an organic compound identified by CAS Number 15000-59-6.[1][2][3][4][5] The

molecule consists of a cationic benzothiazolium-based azo structure with a methyl sulfate

counter-ion. The core structure features a 2-[[4-(dimethylamino)phenyl]azo]-6-methoxy-3-

methylbenzothiazolium cation.[5][6]

The molecular formula of the complete salt is C18H22N4O5S2, and its molecular weight is

438.52 g/mol .[1][2][3][4][5] The cationic portion of the molecule alone has a formula of

C17H19N4OS+ and a molecular weight of 327.424 g/mol .[7][8]
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Start: 2-Amino-3-methyl-
6-methoxybenzothiazolium chloride

Step 1: Diazotization
(e.g., with NaNO₂/HCl)

Intermediate:
Diazonium Salt

Step 2: Azo Coupling
(with N,N-dimethylaniline)

Intermediate:
Azo Dye Base

Step 3: Quaternization
(with Dimethyl Sulfate)

Final Product:
Basic Blue 54

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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